Cas no 1000343-12-3 (5-Nitro-1H-indol-6-amine)

• Product Name: 5-Nitro-1H-indol-6-amine
• CAS No: 1000343-12-3
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• CID: 840653
• PubChem ID: 24729498
• Update Time: 2025-04-19

5-Nitro-1H-indol-6-amine Chemical and Physical Properties

Names and Identifiers

• 5-Nitro-1H-indol-6-amine
• 6-Amino-5-nitroindole
• DTXSID40646820
• AKOS006312051
• 1000343-12-3
• DA-37069
• I11415

• Inchi： 1S/C8H7N3O2/c9-6-4-7-5(1-2-10-7)3-8(6)11(12)13/h1-4,10H,9H2
• InChI Key： YXNHJBUZBCFMST-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(=CC2=C(C=CN2)C=1)N)=O

Computed Properties

• Exact Mass: 177.053826475g/mol
• Monoisotopic Mass: 177.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 87.6Ų